1-(6-Fluoronaphthalen-2-yl)-N-methylmethanamine

• Molecular Formula: C12H12FN
• Molecular Weight: 189.23 g/mol
• IUPAC Name: 1-(6-fluoronaphthalen-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C12H12FN/c1-14-8-9-2-3-11-7-12(13)5-4-10(11)6-9/h2-7,14H,8H2,1H3
• InChI Key: CWIQDTBHIKLGAB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC2=C(C=C1)C=C(C=C2)F

Description

1-(6-Fluoronaphthalen-2-yl)-N-methylmethanamine is an organic compound belonging to the class of aromatic amines. This compound is characterized by the presence of a fluorine atom on the naphthalene ring and a methyl group attached to the nitrogen atom. It is widely used in various fields such as medicinal chemistry, biology, and pharmacology.

Preparation Methods

The synthesis of 1-(6-Fluoronaphthalen-2-yl)-N-methylmethanamine typically involves the following steps:

Starting Material: The synthesis begins with 6-fluoronaphthalene.

Nitration: The 6-fluoronaphthalene undergoes nitration to form 6-fluoronitronaphthalene.

Reduction: The nitro group is then reduced to an amine group, resulting in 6-fluoro-2-naphthylamine.

Methylation: Finally, the amine group is methylated using methyl iodide or a similar methylating agent to yield this compound.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-(6-Fluoronaphthalen-2-yl)-N-methylmethanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding naphthoquinones.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The fluorine atom on the naphthalene ring can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(6-Fluoronaphthalen-2-yl)-N-methylmethanamine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of various pharmaceuticals.

Biology: The compound is employed in the study of biological processes and pathways.

Pharmacology: It serves as a reference standard in pharmacological research.

Industry: The compound is used in the development of new materials and chemicals.

Mechanism of Action

The mechanism of action of 1-(6-Fluoronaphthalen-2-yl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(6-Fluoronaphthalen-2-yl)-N-methylmethanamine can be compared with other similar compounds, such as:

1-(6-Fluoronaphthalen-2-yl)methanamine: Lacks the methyl group on the nitrogen atom.

1-(6-Fluoronaphthalen-2-yl)cyclopropan-1-amine: Contains a cyclopropane ring instead of a methyl group.

6-Fluoronaphthalen-2-ylmethanol: Has a hydroxyl group instead of an amine group

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties.